4-(Pyridine-2-carbonylamino)benzoic acid;hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(Pyridine-2-carbonylamino)benzoic acid;hydrochloride (abbreviated as 4-PCA) is a chemical compound that has been widely studied for its potential applications in scientific research. It is a white crystalline powder that is soluble in water and has a molecular weight of 307.78 g/mol.
Scientific Research Applications
Therapeutic Applications
Para-aminobenzoic acid (PABA), a key component in pharmaceutical research and development, is structurally versatile and can undergo substitutions at both the amino and carboxyl groups . This makes it ideal for the development of a wide range of novel molecules with potential medical applications .
Anticancer Properties
PABA compounds have shown anticancer properties, suggesting their potential as therapeutic agents in future clinical trials .
Anti-Alzheimer’s Properties
PABA compounds have also demonstrated anti-Alzheimer’s properties .
Antibacterial Properties
PABA compounds have antibacterial properties . For instance, some compounds have shown broad-spectrum activity compared to standard drugs like ketoconazole and norfloxacin .
Antiviral Properties
PABA compounds have antiviral properties .
Antioxidant Properties
PABA compounds have antioxidant properties .
Anti-inflammatory Properties
PABA compounds have anti-inflammatory properties .
Synthesis of Novel Molecules
Given its structural versatility, PABA is commonly used as a building block in pharmaceuticals . Its unique features make it a strong candidate for inclusion in a massive chemical database of molecules having drug-like effects .
Mechanism of Action
Target of Action
The compound “4-(Pyridine-2-carbonylamino)benzoic acid;hydrochloride” is a benzoic acid derivative. Benzoic acid and its derivatives are known to have antimicrobial properties . They are often used as food preservatives and are also found in various cosmetic products .
Biochemical Pathways
Benzoic acid derivatives might interfere with several biochemical pathways in microbial cells, including those involved in cell wall synthesis and energy production .
Pharmacokinetics
Benzoic acid and its derivatives are generally well-absorbed in the gastrointestinal tract, widely distributed in the body, metabolized in the liver, and excreted in the urine .
Result of Action
The primary result of the action of benzoic acid derivatives is the inhibition of microbial growth, which can prevent spoilage in food and cosmetic products .
Action Environment
The efficacy and stability of benzoic acid derivatives can be influenced by environmental factors such as pH, temperature, and the presence of other substances. For example, they are typically more effective in acidic environments .
properties
IUPAC Name |
4-(pyridine-2-carbonylamino)benzoic acid;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10N2O3.ClH/c16-12(11-3-1-2-8-14-11)15-10-6-4-9(5-7-10)13(17)18;/h1-8H,(H,15,16)(H,17,18);1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NQAJYFPOQIQEQN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)C(=O)NC2=CC=C(C=C2)C(=O)O.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11ClN2O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.69 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.